Cas no 2713-74-8 (4-Ethoxy-3-(trifluoromethyl)aniline)

• Product Name: 4-Ethoxy-3-(trifluoromethyl)aniline
• CAS No: 2713-74-8
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD08056137
• CID: 852412
• PubChem ID: 6485751
• Update Time: 2025-11-01

4-Ethoxy-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-(trifluoromethyl)aniline
• TIMTEC-BB SBB011095
• 4-ETHOXY-3-TRIFLUOROMETHYL-PHENYLAMINE
• 4-ethoxy-3-(trifluoromethyl)aniline(SALTDATA: HCl)
• 4-ethoxy-3-(trifluoromethyl)phenylamine
• 5-Amino-2-aethoxy-benzotrifluorid
• SP077
• SBB011095
• STL411937
• ST50341996
• V4832
• DTXSID00424540
• JS-4896
• F87853
• SB76982
• YAIGBJRRAPBODW-UHFFFAOYSA-N
• CS-0117160
• SCHEMBL12440410
• EN300-7368172
• MFCD08056137
• 2713-74-8
• AKOS000101574

• MDL： MFCD08056137
• Inchi： 1S/C9H10F3NO/c1-2-14-8-4-3-6(13)5-7(8)9(10,11)12/h3-5H,2,13H2,1H3
• InChI Key： YAIGBJRRAPBODW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OCC)N)(F)F

Computed Properties

• Exact Mass: 205.07100
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2

Experimental Properties

• PSA: 35.25000
• LogP: 3.26750

4-Ethoxy-3-(trifluoromethyl)aniline Security Information

• Hazardous Material Identification：
• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Ethoxy-3-(trifluoromethyl)aniline

Recent Advances in the Application of 4-Ethoxy-3-(trifluoromethyl)aniline (CAS: 2713-74-8) in Chemical Biology and Pharmaceutical Research

4-Ethoxy-3-(trifluoromethyl)aniline (CAS: 2713-74-8) is a fluorinated aromatic amine that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its ethoxy and trifluoromethyl substituents, serves as a key intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Ethoxy-3-(trifluoromethyl)aniline as a building block for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers demonstrated that derivatives of this compound exhibited enhanced binding affinity and selectivity toward mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The study utilized molecular docking and in vitro assays to validate the efficacy of these derivatives, paving the way for further preclinical evaluations.

In addition to its role in oncology, 4-Ethoxy-3-(trifluoromethyl)aniline has also been investigated for its antimicrobial properties. A 2024 report in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of novel sulfonamide derivatives incorporating this moiety. These compounds showed promising activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity toward mammalian cells. The study attributed the enhanced antimicrobial activity to the electron-withdrawing effects of the trifluoromethyl group, which improves membrane permeability and target engagement.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Ethoxy-3-(trifluoromethyl)aniline have been reported. A 2023 patent (US20230183245A1) disclosed an optimized catalytic hydrogenation process for the reduction of the corresponding nitro precursor, achieving high yields (>90%) and excellent purity. This development addresses previous challenges associated with the compound's synthesis, such as byproduct formation and low reaction efficiency, thereby facilitating its broader application in industrial and academic settings.

Looking ahead, researchers are exploring the potential of 4-Ethoxy-3-(trifluoromethyl)aniline in emerging areas such as targeted protein degradation (PROTACs) and fluorescent probes for bioimaging. Preliminary results from a 2024 conference presentation (ACS Spring Meeting) suggest that its structural features make it a suitable candidate for designing bifunctional molecules that can hijack cellular degradation machinery. These findings underscore the compound's versatility and its growing importance in cutting-edge therapeutic strategies.

In conclusion, 4-Ethoxy-3-(trifluoromethyl)aniline (CAS: 2713-74-8) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its applications span from oncology to antimicrobial development, supported by recent advancements in synthetic methodologies and mechanistic studies. Future research is expected to further elucidate its potential in novel drug modalities and materials science, solidifying its role as a cornerstone in modern medicinal chemistry.